Cas no 49804-28-6 (3,4-Diamino-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide
• CAS No: 49804-28-6
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 331598
• PubChem ID: 3845850
• Update Time: 2025-06-07

3,4-Diamino-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3,4-diamino-N,N-diethyl-
• 3,4-DIAMINO-N,N-DIETHYL-BENZENESULFONAMIDE
• AC1MZCFZ
• AC1Q2ZIN
• CTK4J1712
• SBB042532
• SureCN939122
• AKOS000116070
• MFCD03150675
• DTXSID40397229
• EN300-02743
• AB01331398-02
• Z56824353
• 3,4-diamino-N,N-diethyl-benzenesulfonamide, AldrichCPR
• SCHEMBL939122
• NCGC00338497-01
• 49804-28-6
• AMLGOCJQWVBKMR-UHFFFAOYSA-N
• 3,4-diamino-N,N-diethylbenzenesulfonamide
• 3,4-diamino-N,N-diethylbenzene-1-sulfonamide
• 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide

• Inchi： 1S/C10H17N3O2S/c1-3-13(4-2)16(14,15)8-5-6-9(11)10(12)7-8/h5-7H,3-4,11-12H2,1-2H3
• InChI Key： AMLGOCJQWVBKMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 243.104
• Monoisotopic Mass: 243.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.8Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 431.9°Cat760mmHg
• Flash Point: 215°C
• Refractive Index: 1.592

Additional information on 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide

3,4-Diamino-N,N-diethylbenzene-1-sulfonamide (CAS No. 49804-28-6): An Overview of Its Properties and Applications

3,4-Diamino-N,N-diethylbenzene-1-sulfonamide (CAS No. 49804-28-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two amino groups and a sulfonamide group. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide is C₁₀H₁₅N₃O₂S, and its molecular weight is 237.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as benzene and sulfuric acid. The synthesis process involves the introduction of amino groups and the formation of the sulfonamide moiety, which are critical steps in determining the compound's reactivity and functionality.

In the pharmaceutical industry, 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of antiviral agents, particularly those targeting viral enzymes involved in replication processes. The unique combination of amino and sulfonamide groups provides a platform for the design of molecules with enhanced binding affinity to specific protein targets.

Beyond pharmaceutical applications, 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide has found use in materials science. Its ability to form stable complexes with various metal ions makes it an attractive candidate for the development of functional materials with tailored properties. For instance, researchers have utilized this compound to create metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes, which have applications in gas storage and separation technologies.

The physical properties of 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide, such as its melting point and solubility characteristics, are also noteworthy. The compound typically exhibits a melting point in the range of 150-160°C and is soluble in common organic solvents such as ethanol and dimethylformamide (DMF). These properties facilitate its use in various synthetic processes and make it amenable to purification techniques like recrystallization.

In terms of safety and handling, 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide should be managed with standard laboratory precautions to ensure safe handling. While it is not classified as a hazardous material under current regulations, it is advisable to handle it in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The environmental impact of 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide is another important consideration. Studies have shown that proper disposal methods should be employed to minimize any potential ecological effects. Biodegradation studies are ongoing to better understand the compound's fate in natural environments.

In conclusion, 3,4-Diamino-N,N-diethylbenzene-1-sulfonamide (CAS No. 49804-28-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and favorable physical properties make it an essential building block in the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern chemistry.